Cas no 874880-59-8 (3,5-difluoro-N'-hydroxybenzene-1-carboximidamide)

• Product Name: 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide
• CAS No: 874880-59-8
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• MDL: MFCD06796654
• CID: 992569
• PubChem ID: 9652016
• Update Time: 2025-11-02

3,5-difluoro-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3,5-DIFLUOROBENZAMIDOXIME
• 3,5-Difluoro-N-hydroxy-benzamidine
• 3,5-difluoro-N'-hydroxybenzenecarboximidamide
• BUTTPARK 1447-25
• 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide
• SCHEMBL641872
• A916784
• 3,5-DIFLUORO-N-HYDROXYBENZENECARBOXIMIDAMIDE
• JS-4402
• 874880-59-8
• DTXSID501258704
• 3,5-difluoro-N'-hydroxybenzimidamide
• CS-0457679
• EN300-1291616

• MDL： MFCD06796654
• Inchi： 1S/C7H6F2N2O/c8-5-1-4(7(10)11-12)2-6(9)3-5/h1-3,12H,(H2,10,11)
• InChI Key： GYTSCORJTXOMMI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(/C(=N/O)/N)C=1)F

Computed Properties

• Exact Mass: 172.04500
• Monoisotopic Mass: 172.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.61000
• LogP: 1.75960

Additional information on 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide

3,5-Difluoro-N'-hydroxybenzene-1-carboximidamide (CAS No. 874880-59-8): A Comprehensive Overview

3,5-Difluoro-N'-hydroxybenzene-1-carboximidamide (CAS No. 874880-59-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique difluorobenzene backbone and hydroxycarboximidamide functional group, exhibits properties that make it valuable for various applications. In this article, we delve into its chemical structure, synthesis, applications, and current market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide features a benzene ring substituted with two fluorine atoms at the 3 and 5 positions, along with a hydroxycarboximidamide group at the 1 position. This arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. Researchers often explore its reactivity in cross-coupling reactions and heterocycle formation, which are critical for developing pharmaceuticals and agrochemicals.

One of the most searched topics related to this compound is its role in drug discovery. The difluorobenzene moiety is known to enhance the metabolic stability and bioavailability of drug candidates, making 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide a valuable building block for medicinal chemists. Recent studies highlight its potential in designing inhibitors for enzymes involved in inflammatory and oncogenic pathways, aligning with the growing demand for targeted therapies.

Another area of interest is the compound's application in material science. The incorporation of fluorine atoms into organic frameworks often improves thermal stability and chemical resistance, properties highly sought after in high-performance polymers and coatings. Industry experts frequently search for fluorinated benzene derivatives like this one to develop advanced materials for electronics and aerospace applications.

From a synthetic perspective, the preparation of 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide typically involves the reaction of 3,5-difluorobenzonitrile with hydroxylamine under controlled conditions. This process, while straightforward, requires careful optimization to achieve high yields and purity—a topic frequently discussed in organic chemistry forums and research publications.

The market for fluorinated organic compounds is expanding, driven by their widespread use in pharmaceuticals, agrochemicals, and specialty materials. Analysts note a rising demand for 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide and related derivatives, particularly in regions with robust pharmaceutical and chemical industries. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet this demand while adhering to green chemistry principles.

In conclusion, 3,5-difluoro-N'-hydroxybenzene-1-carboximidamide (CAS No. 874880-59-8) is a compound of significant scientific and industrial relevance. Its unique structural features and versatile applications make it a subject of ongoing research and commercial interest. Whether you're a medicinal chemist exploring new drug candidates or a material scientist developing innovative polymers, this compound offers a wealth of opportunities for innovation and discovery.